N-{[(3-hydroxypropyl)amino]carbonyl}-1-naphthalenecarbothioamide

• IUPAC Name: 1-(3-hydroxypropyl)-3-(naphthalene-1-carbothioyl)urea
• InChI: InChI=1S/C15H16N2O2S/c18-10-4-9-16-15(19)17-14(20)13-8-3-6-11-5-1-2-7-12(11)13/h1-3,5-8,18H,4,9-10H2,(H2,16,17,19,20)
• InChI Key: GNAVPORRJAYTTA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(=S)NC(=O)NCCCO
• Molecular Formula: C15H16N2O2S
• Molecular Weight: 288.4 g/mol

Description

N-{[(3-hydroxypropyl)amino]carbonyl}-1-naphthalenecarbothioamide, also known as CPTH6, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research areas.

Mechanism of Action

N-{[(3-hydroxypropyl)amino]carbonyl}-1-naphthalenecarbothioamide inhibits the activity of HDACs by binding to the catalytic site of the enzyme. This leads to an increase in acetylation of histone proteins, which results in changes in gene expression. HDAC inhibitors have been shown to induce the expression of genes that are involved in cell cycle arrest, apoptosis, and differentiation, leading to the death of cancer cells.
Biochemical and Physiological Effects:
N-{[(3-hydroxypropyl)amino]carbonyl}-1-naphthalenecarbothioamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit angiogenesis, which is the process of new blood vessel formation that is necessary for tumor growth. Additionally, N-{[(3-hydroxypropyl)amino]carbonyl}-1-naphthalenecarbothioamide has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{[(3-hydroxypropyl)amino]carbonyl}-1-naphthalenecarbothioamide is its specificity for HDACs, which makes it a promising candidate for cancer therapy. However, one limitation of N-{[(3-hydroxypropyl)amino]carbonyl}-1-naphthalenecarbothioamide is its poor solubility in water, which can make it difficult to administer in vivo. Additionally, further studies are needed to determine the optimal dosage and administration route for N-{[(3-hydroxypropyl)amino]carbonyl}-1-naphthalenecarbothioamide.

Future Directions

There are several future directions for research on N-{[(3-hydroxypropyl)amino]carbonyl}-1-naphthalenecarbothioamide. One area of interest is the development of more potent and selective HDAC inhibitors based on the structure of N-{[(3-hydroxypropyl)amino]carbonyl}-1-naphthalenecarbothioamide. Another area of interest is the investigation of the potential therapeutic applications of N-{[(3-hydroxypropyl)amino]carbonyl}-1-naphthalenecarbothioamide in other diseases, such as inflammatory diseases. Additionally, further studies are needed to determine the optimal dosage and administration route for N-{[(3-hydroxypropyl)amino]carbonyl}-1-naphthalenecarbothioamide in vivo.

Scientific Research Applications

N-{[(3-hydroxypropyl)amino]carbonyl}-1-naphthalenecarbothioamide has been extensively studied for its potential applications in cancer research. It has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in regulating gene expression. HDAC inhibitors have been shown to induce cell cycle arrest, apoptosis, and differentiation in cancer cells, making them a promising target for cancer therapy. N-{[(3-hydroxypropyl)amino]carbonyl}-1-naphthalenecarbothioamide has also been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for further development as an anticancer drug.